8-Fluoro-1,2,3,4-tetrahydroisoquinoline

Specification

• CAS No.: 123594-01-4
• Molecular Formula: C9H10FN
• Molecular Weight: 151.18 g/mol
• IUPAC Name: 8-fluoro-1,2,3,4-tetrahydroisoquinoline
• Standard InChI: InChI=1S/C9H10FN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-3,11H,4-6H2
• Standard InChI Key: BQEDHMMZSRJZSN-UHFFFAOYSA-N
• SMILES: C1CNCC2=C1C=CC=C2F
• Canonical SMILES: C1CNCC2=C1C=CC=C2F

Introduction

Chemical Structure and Properties

Molecular Structure

8-Fluoro-1,2,3,4-tetrahydroisoquinoline consists of a partially saturated isoquinoline ring system with a fluorine atom attached at the 8-position. The compound features a bicyclic structure composed of a benzene ring fused with a partially saturated piperidine ring, creating the tetrahydroisoquinoline core. The nitrogen atom in the piperidine ring contributes to the compound's basic properties, while the fluorine substituent introduces unique electronic and steric effects.

Physical and Chemical Properties

The comprehensive physical and chemical properties of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline are summarized in Table 1:

Property	Value
CAS Number	123594-01-4
Molecular Formula	C₉H₁₀FN
Molecular Weight	151.18 g/mol
Density	1.1±0.1 g/cm³
Boiling Point	234.9±40.0 °C at 760 mmHg
Flash Point	95.9±27.3 °C
LogP	1.46
PSA (Polar Surface Area)	12.03000
Index of Refraction	1.524
Vapor Pressure	0.1±0.5 mmHg at 25°C
Exact Mass	151.079727

The compound's LogP value of 1.46 indicates moderate lipophilicity, suggesting a reasonable balance between hydrophilic and hydrophobic properties. This characteristic is particularly important for drug candidates as it influences membrane permeability and distribution within biological systems. The relatively low polar surface area (PSA) of 12.03 further suggests that the compound may have favorable cell membrane permeability properties.

Chemical Identifiers

For precise identification and database retrieval, several chemical identifiers are associated with 8-Fluoro-1,2,3,4-tetrahydroisoquinoline:

Identifier Type	Value
PubChem CID	18687361
InChI	InChI=1S/C9H10FN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-3,11H,4-6H2
InChIKey	BQEDHMMZSRJZSN-UHFFFAOYSA-N
Common Synonyms	Isoquinoline, 8-fluoro-1,2,3,4-tetrahydro-; MFCD11223555

Derivatives and Salt Forms

Hydrochloride Salt

The hydrochloride salt form of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline represents an important derivative with distinct properties:

Property	Value
CAS Number	1185030-61-8
Molecular Formula	C₉H₁₁ClFN
Molecular Weight	187.64200 g/mol
Exact Mass	187.05600
PSA	12.03000
LogP	2.60220
HS Code	2933499090

The formation of the hydrochloride salt improves water solubility compared to the free base while maintaining the essential structural features responsible for biological activity. Salt formation is a common strategy in pharmaceutical development to enhance the physicochemical properties of drug candidates, particularly with respect to solubility and stability.

Complex Derivatives

More complex derivatives of the tetrahydroisoquinoline scaffold have been synthesized, incorporating additional functional groups to modify the pharmacological profile. A notable example is 8-Fluoro-1,2,3,4-tetrahydro-1-((3,4,5-trimethoxyphenyl)methyl)-6,7-isoquinolinediol (CAS: 104716-89-4), which features a trimethoxyphenyl substituent and additional hydroxyl groups. This derivative demonstrates how the core structure can be elaborated to create compounds with potentially enhanced or targeted biological activities.